Cas no 1261571-86-1 (6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol)

• Product Name: 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol
• CAS No: 1261571-86-1
• MF: C₁₄H₁₀ClF₃O₂
• MW: 302.676213741302
• CID: 4999058
• Update Time: 2025-10-31

6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol

• Inchi： 1S/C14H10ClF3O2/c15-12-6-2-4-10(8-19)13(12)9-3-1-5-11(7-9)20-14(16,17)18/h1-7,19H,8H2
• InChI Key： FDOJODILWPIVTI-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CO)=C1C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• XLogP3: 4.5
• Topological Polar Surface Area: 29.5

Additional information on 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol

Introduction to 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol (CAS No. 1261571-86-1)

6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol, identified by the CAS number 1261571-86-1, is a unique and versatile compound with significant potential in various fields of chemical and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a biphenyl core, a chloro substituent, and a trifluoromethoxy group. These structural features contribute to its unique chemical properties and biological activities, making it an interesting subject for both academic and industrial investigations.

The molecular formula of 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol is C₁₄H₁₀ClF₃O₂, and its molecular weight is approximately 295.67 g/mol. The compound's structure can be visualized as a biphenyl ring system with a chlorine atom at the 6-position of one phenyl ring and a trifluoromethoxy group at the 3'-position of the other phenyl ring. The methanol group attached to the 2-position of the second phenyl ring adds further complexity and reactivity to the molecule.

In recent years, 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol has gained attention for its potential applications in medicinal chemistry, particularly in the development of new drugs. The presence of the trifluoromethoxy group is known to enhance the lipophilicity and metabolic stability of molecules, which are crucial factors in drug design. Additionally, the chloro substituent can influence the electronic properties of the molecule, potentially affecting its binding affinity to biological targets.

6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol has been studied for its potential as a lead compound in the development of new therapeutic agents. One area of focus has been its activity against various enzymes and receptors involved in disease pathways. For example, recent research has shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

In addition to its potential as a drug candidate, 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol has also been explored for its use in chemical biology studies. Its unique structure makes it an excellent tool for probing biological systems and understanding molecular interactions. For instance, it can be used as a probe to study protein-protein interactions or to investigate the role of specific functional groups in ligand-receptor binding.

The synthesis of 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol involves several steps, including the formation of the biphenyl core, introduction of the chloro and trifluoromethoxy substituents, and final attachment of the methanol group. Various synthetic routes have been reported in the literature, each with its own advantages and challenges. One common approach involves Suzuki coupling reactions to form the biphenyl core, followed by selective functionalization steps to introduce the desired substituents.

The physical properties of 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol, such as its melting point, boiling point, and solubility, are important considerations for both research and practical applications. These properties can affect how the compound is handled and processed in laboratory settings. For example, its solubility in organic solvents makes it suitable for use in solution-based reactions and analytical techniques.

Safety is a critical aspect when working with any chemical compound. While specific safety data for 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol may vary depending on its form and concentration, general precautions should be taken to ensure safe handling. This includes using appropriate personal protective equipment (PPE), working in well-ventilated areas, and following standard laboratory safety protocols.

In conclusion, 6-Chloro-3'-(trifluoromethoxy)biphenyl-2-methanol (CAS No. 1261571-86-1) is a promising compound with a wide range of potential applications in medicinal chemistry and chemical biology. Its unique structural features make it an attractive candidate for further research and development. As new studies continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in advancing our understanding of biological systems and developing new therapeutic strategies.